Cas no 161637-21-4 (3-but-3-enylbenzonitrile)
3-but-3-enylbenzonitrile structure
Product Name:3-but-3-enylbenzonitrile
CAS No:161637-21-4
MF:C11H11N
MW:157.211742639542
MDL:MFCD01319566
CID:1341159
PubChem ID:24721780
Update Time:2025-04-20
3-but-3-enylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-but-3-enylbenzonitrile
- LogP
- 4-(3-Cyanophenyl)-1-butene
- 4-(3-cyanophenyl)-butylene
- 161637-21-4
- Benzonitrile, 3-(3-buten-1-yl)-
- 3-?(3-?Buten-?1-?yl)?-benzonitrile
- SCHEMBL16167004
- AKOS006280098
- DTXSID20641136
- 3-(But-3-en-1-yl)benzonitrile
- DB-204997
- MFCD01319566
-
- MDL: MFCD01319566
- Inchi: 1S/C11H11N/c1-2-3-5-10-6-4-7-11(8-10)9-12/h2,4,6-8H,1,3,5H2
- InChI Key: SKGMCXRCDBAACB-UHFFFAOYSA-N
- SMILES: N#CC1=CC=CC(=C1)CCC=C
Computed Properties
- Exact Mass: 157.08900
- Monoisotopic Mass: 157.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 2.67688
3-but-3-enylbenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-but-3-enylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200197-2g |
4-(3-cyanophenyl)-1-butene |
161637-21-4 | 97% | 2g |
£624.00 | 2022-03-01 | |
| Fluorochem | 200197-5g |
4-(3-cyanophenyl)-1-butene |
161637-21-4 | 97% | 5g |
£1543.00 | 2022-03-01 | |
| abcr | AB360150-1 g |
4-(3-Cyanophenyl)-1-butene, 97%; . |
161637-21-4 | 97% | 1g |
€794.30 | 2023-04-26 | |
| abcr | AB360150-2 g |
4-(3-Cyanophenyl)-1-butene, 97%; . |
161637-21-4 | 97% | 2g |
€1065.20 | 2023-04-26 | |
| abcr | AB360150-5 g |
4-(3-Cyanophenyl)-1-butene, 97%; . |
161637-21-4 | 97% | 5g |
€2507.20 | 2023-04-26 | |
| abcr | AB360150-1g |
4-(3-Cyanophenyl)-1-butene, 97%; . |
161637-21-4 | 97% | 1g |
€794.00 | 2025-03-19 | |
| abcr | AB360150-2g |
4-(3-Cyanophenyl)-1-butene, 97%; . |
161637-21-4 | 97% | 2g |
€1064.00 | 2025-03-19 | |
| abcr | AB360150-5g |
4-(3-Cyanophenyl)-1-butene, 97%; . |
161637-21-4 | 97% | 5g |
€2507.20 | 2024-06-07 | |
| A2B Chem LLC | AA87617-1g |
4-(3-Cyanophenyl)-1-butene |
161637-21-4 | 97% | 1g |
$548.00 | 2024-04-20 | |
| A2B Chem LLC | AA87617-2g |
4-(3-Cyanophenyl)-1-butene |
161637-21-4 | 97% | 2g |
$737.00 | 2024-04-20 |
3-but-3-enylbenzonitrile Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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